2-Iodo-3-nitropyridine
Overview
Description
2-Iodo-3-nitropyridine is a chemical compound with the empirical formula C5H3IN2O2 . It is an important intermediate in organic synthesis .
Synthesis Analysis
The synthesis of nitropyridine derivatives often starts with diethyl 3-oxopentanedioate, which is treated with triethylorthoformate and acetic anhydride. This is followed by treatment with a concentrated ammonia solution to yield 2,4-dihydroxy-5-carbethoxypyridine .Molecular Structure Analysis
The molecular structure of 2-Iodo-3-nitropyridine has been studied extensively. In the molecule, all bond lengths are normal and in good agreement with those reported previously for similar compounds .Chemical Reactions Analysis
The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained .Physical And Chemical Properties Analysis
2-Iodo-3-nitropyridine is a white to cream to brown or pale yellow to yellow crystalline powder . Its molecular weight is 249.99 .Scientific Research Applications
Pharmaceutical Research
2-Iodo-3-nitropyridine: is a valuable intermediate in pharmaceutical research. It’s used in the synthesis of various therapeutic agents, including those with potential anticancer properties . The iodine and nitro groups on the pyridine ring can undergo further chemical transformations, leading to a wide range of biologically active compounds.
Material Science
In material science, 2-Iodo-3-nitropyridine serves as a precursor for the synthesis of complex organic molecules that can be used in electronic materials . Its ability to participate in cross-coupling reactions makes it a versatile building block for creating new polymers and electronic components.
Chemical Synthesis
This compound plays a crucial role in chemical synthesis, particularly in Suzuki-Miyaura cross-coupling reactions . It acts as a substrate for creating carbon-carbon bonds, which is fundamental in constructing complex organic molecules.
Analytical Chemistry
2-Iodo-3-nitropyridine: is utilized in analytical chemistry as a reagent for various analytical methods . Its distinct chemical structure can help in the identification and quantification of substances when used as a standard or a derivative-forming agent.
Life Sciences
In life sciences, 2-Iodo-3-nitropyridine is used in the study of biochemical processes and as a tool for probing biological systems . Its incorporation into biomolecules can help elucidate the mechanisms of action of various drugs and biological pathways.
Chromatography
The compound’s unique properties make it useful in chromatography, particularly in the development of chromatographic methods for the separation of complex mixtures . It can be used to modify stationary phases or as a component in mobile phases to achieve better separation and analysis.
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 2-iodo-3-nitropyridine belongs, are known to interact with various biological targets due to their electrophilic nature .
Mode of Action
Instead, the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . This could potentially be the case for 2-Iodo-3-nitropyridine as well.
Biochemical Pathways
Nitropyridines have been used in the synthesis of various biologically active compounds, suggesting that they may interact with multiple biochemical pathways .
Result of Action
As a nitropyridine, it may participate in various chemical reactions, leading to the formation of different compounds . The specific effects would depend on the nature of these compounds and their interactions with cellular targets.
Future Directions
properties
IUPAC Name |
2-iodo-3-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3IN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUAYSMTXILGJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)I)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3IN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20433154 | |
Record name | 2-IODO-3-NITROPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20433154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-3-nitropyridine | |
CAS RN |
209286-96-4 | |
Record name | 2-IODO-3-NITROPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20433154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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